2-Methoxyphenyl-(2-thienyl)methanol
Overview
Description
2-Methoxyphenyl-(2-thienyl)methanol is a useful research compound. Its molecular formula is C12H12O2S and its molecular weight is 220.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Chemical Reactions and Synthesis
- Thiophenemethanols like 2-Methoxyphenyl-(2-thienyl)methanol undergo unique chemical reactions under certain conditions. For instance, 3-Methoxythiophene-2-methanol reacts with elimination of water and formaldehyde under acidic conditions, forming bis(3-methoxy-2-thienyl)methane and other products (Aitken & Garnett, 2000).
2. Molecular Conformation and Solvent Effects
- Research has explored the conformational dynamics of similar molecules. For example, 2-Alkoxyphenyl(α,α-dialkyl)methanols, which share structural similarities with this compound, exhibit different conformations influenced by hydrogen bonding and solvent effects (Lomas & Adenier, 2001).
3. Photolysis Studies
- In studies on similar compounds, photolysis of 1,1,2,2-tetramethyl-1,2-bis-(2′-thienyl)disilane in methanol/benzene led to the formation of various silane derivatives, providing insights into the photoreactivity of thiophene derivatives (Hu & Weber, 1989).
4. Solar Cell Applications
- Thiophene-based molecules have been utilized in improving the efficiency of polymer solar cells. For instance, methanol treatment of PTB7:PC70 BM solar cells, which contain thieno[3,4-b]-thiophene, significantly enhanced their efficiency (Zhou et al., 2013).
5. Catalytic Studies
- Methanol has been used as a probing molecule to study the nature of surface sites of metal oxide catalysts, such as ceria nanocrystals. This research provides a framework for understanding how molecules like this compound might interact with catalyst surfaces (Wu et al., 2012).
properties
IUPAC Name |
(2-methoxyphenyl)-thiophen-2-ylmethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O2S/c1-14-10-6-3-2-5-9(10)12(13)11-7-4-8-15-11/h2-8,12-13H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHHXGZIROACXQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(C2=CC=CS2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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